Cas no 355815-06-4 ((2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine)

(2,4-Dimethylphenyl)methyl(1-methoxypropan-2-yl)amine is a tertiary amine compound featuring a substituted phenyl group and a methoxypropyl moiety. Its structure imparts unique reactivity and solubility properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of electron-donating methyl groups enhances stability, while the methoxypropyl chain contributes to controlled steric and electronic effects. This compound is particularly useful in catalytic processes and ligand design due to its balanced lipophilicity and tunable basicity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in fine chemical synthesis and specialty material development. Proper handling under inert conditions is recommended to maintain purity.
(2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine structure
355815-06-4 structure
Product Name:(2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine
CAS No:355815-06-4
MF:C13H21NO
MW:207.311943769455
MDL:MFCD01134854
CID:3070047
PubChem ID:2850780
Update Time:2025-05-22

(2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • (2,4-Dimethyl-benzyl)-(2-methoxy-1-methyl-ethyl)-amine
    • (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine
    • AG-690/11820226
    • 355815-06-4
    • CHEMBL1421752
    • AKOS017125155
    • [(2,4-DIMETHYLPHENYL)METHYL](1-METHOXYPROPAN-2-YL)AMINE
    • Cambridge id 5536594
    • BDBM38634
    • HMS2439K11
    • MLS000061024
    • N-[(2,4-dimethylphenyl)methyl]-1-methoxy-2-propanamine
    • (2,4-dimethylbenzyl)-(2-methoxy-1-methyl-ethyl)amine
    • Oprea1_048629
    • AB00087882-01
    • N-(2,4-dimethylbenzyl)-1-methoxy-2-propanamine
    • N-[(2,4-dimethylphenyl)methyl]-1-methoxypropan-2-amine
    • Oprea1_387223
    • EN300-32713
    • SMR000069790
    • N-[(2,4-dimethylphenyl)methyl]-1-methoxy-propan-2-amine
    • (2,4-dimethylbenzyl)(2-methoxy-1-methylethyl)amine
    • cid_2850780
    • N-(2,4-DIMETHYLBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
    • AKOS000231177
    • MDL: MFCD01134854
    • Inchi: 1S/C13H21NO/c1-10-5-6-13(11(2)7-10)8-14-12(3)9-15-4/h5-7,12,14H,8-9H2,1-4H3
    • InChI Key: AAAFNFZYVYYALD-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)NCC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 207.162314293Da
  • Monoisotopic Mass: 207.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.3Ų

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Additional information on (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine

Introduction to Compound CAS No. 355815-06-4: (2,4-Dimethylphenyl)methyl(1-methoxypropan-2-yl)amine

The compound with CAS number 355815-06-4, commonly referred to as (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine, is a fascinating organic molecule that has garnered attention in various scientific and industrial fields. This compound is a derivative of amines, specifically an N-substituted amine, and its structure incorporates both aromatic and aliphatic components. The aromatic ring in the molecule contributes to its stability and reactivity, while the aliphatic side chains provide versatility in its applications.

Recent studies have highlighted the potential of (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The ability of this compound to act as a versatile building block in organic synthesis has made it a valuable asset in drug discovery pipelines.

In terms of physical properties, (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under mild conditions also contributes to its practicality in large-scale synthesis processes.

The synthesis of (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine typically involves a multi-step approach. One common method includes the nucleophilic substitution reaction of an appropriate alkyl halide with an amine derivative. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

Applications of this compound extend beyond pharmaceuticals. It has been utilized as an intermediate in the production of agrochemicals, where its ability to interact with biological systems plays a crucial role. Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers with tailored properties.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation by microbial action, reducing its persistence in natural ecosystems. This finding is significant for industries seeking sustainable chemical solutions.

In conclusion, (2,4-dimethylphenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 355815-06-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and chemical properties make it an invaluable tool in modern organic synthesis. As research continues to uncover new potentials for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.

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